2-Aminomethyl-5-tert-butyl-furan-3-carboxylic acid ethyl ester hydrochloride
Overview
Description
2-Aminomethyl-5-tert-butyl-furan-3-carboxylic acid ethyl ester hydrochloride (AMTFEHE) is an organic compound commonly used in scientific research. It is a white crystalline solid that is soluble in water and ethanol. AMTFEHE is used as a reagent in organic synthesis and as a catalyst in a variety of reactions. It is also used as an intermediate in the synthesis of pharmaceuticals and other organic compounds.
Mechanism Of Action
2-Aminomethyl-5-tert-butyl-furan-3-carboxylic acid ethyl ester hydrochloride acts as a catalyst in a variety of organic reactions. It is an organic compound that acts as a nucleophile in the reaction. It is an electron-rich species that is capable of forming a bond with a proton. The reaction is then followed by the formation of a new bond between the molecule and the proton. The reaction is then completed by the release of a proton from the molecule.
Biochemical and Physiological Effects
2-Aminomethyl-5-tert-butyl-furan-3-carboxylic acid ethyl ester hydrochloride has been studied for its biochemical and physiological effects. It has been found to have anti-inflammatory, anti-oxidant, and anti-microbial properties. It has also been found to have anti-cancer effects in a number of studies. It has been found to have anti-tumor effects in both in vitro and in vivo studies.
Advantages And Limitations For Lab Experiments
The use of 2-Aminomethyl-5-tert-butyl-furan-3-carboxylic acid ethyl ester hydrochloride in laboratory experiments has several advantages. It is a relatively inexpensive reagent that is easy to obtain and use. It is also stable and can be stored for long periods of time. It is also a versatile reagent that can be used in a variety of reactions. However, there are some limitations to its use in laboratory experiments. It has a low solubility in water and ethanol, so it must be used in higher concentrations. It is also a relatively slow reaction, so it may take some time to reach completion.
Future Directions
There are a number of potential future directions for the use of 2-Aminomethyl-5-tert-butyl-furan-3-carboxylic acid ethyl ester hydrochloride. It could be used in the synthesis of new pharmaceuticals and other organic compounds. It could also be used in the synthesis of polymers and other materials. It could also be used in the synthesis of peptides and other bioactive molecules. It could also be used in the synthesis of dyes and other compounds. Finally, it could be used in the synthesis of new drugs and other compounds.
Scientific Research Applications
2-Aminomethyl-5-tert-butyl-furan-3-carboxylic acid ethyl ester hydrochloride is used in a variety of scientific research applications. It is used in the synthesis of pharmaceuticals, organic compounds, and other materials. It is also used as a catalyst in a variety of reactions. It is used in the synthesis of polymers, dyes, and other compounds. It is also used in the synthesis of peptides and other bioactive molecules.
properties
IUPAC Name |
ethyl 2-(aminomethyl)-5-tert-butylfuran-3-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO3.ClH/c1-5-15-11(14)8-6-10(12(2,3)4)16-9(8)7-13;/h6H,5,7,13H2,1-4H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DRGGIWGQERPCHX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(OC(=C1)C(C)(C)C)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Aminomethyl-5-tert-butyl-furan-3-carboxylic acid ethyl ester hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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